Cas no 516-16-5 (3β,5α-Tetrahydrocorticosterone)

• Product Name: 3β,5α-Tetrahydrocorticosterone
• CAS No: 516-16-5
• MF: C₂₁H₃₄O₄
• MW: 350.492267131805
• CID: 935627
• PubChem ID: 11530409
• Update Time: 2025-04-19

3β,5α-Tetrahydrocorticosterone Chemical and Physical Properties

Names and Identifiers

• 3-beta,11-beta,21-trihydroxy-5-alpha-pregnan-20-one
• 5A-PREGNAN-3B,11B,21-TRIOL-20-ONE
• A,11
• A,21-Trihydroxy-5
• A,21-triol-20-one
• A,5
• A-Allotetrahydrocorticosterone
• Allopregnane-3
• A-pregnan-20-one
• A-Pregnane-3
• A-Tetrahydrocorticosterone
• Reichstein inverted exclamation mark s substance R
• SureCN751635
• 3beta,11beta,21-Trihydroxy-5alpha-Pregnane-20-one
• 3.BETA.-ALLOTETRAHYDROCORTICOSTERONE
• Allopregnane-3beta,11beta,21-triol-20-one [MI]
• 5.ALPHA.-PREGNAN-3.BETA.,11.BETA.,21-TRIOL-20-ONE
• Pregnan-20-one, 3,11,21-trihydroxy-, (3beta,5alpha,11beta)-
• Substance R
• ALLOPREGNANE-3.BETA.,11.BETA.,21-TRIOL-20-ONE [MI]
• 3.BETA.,11.BETA.,21-TRIHYDROXY-5.ALPHA.-PREGNAN-20-ONE
• DTXSID70199551
• ALLOPREGNANE-3.BETA.,11.BETA.,21-TRIOL-20-ONE
• 3.BETA.,11.BETA.,21-TRIHYDROXY-5.ALPHA.-PREGNANE-20-ONE
• PREGNAN-20-ONE, 3,11,21-TRIHYDROXY-, (3.BETA.,5.ALPHA.,11.BETA.)-
• 3beta-Allotetrahydrocorticosterone
• Corticosterone, 3-allotetrahydro-, (3beta)-
• 3beta,5alpha-Tetrahydrocorticosterone
• 5alpha-Pregnan-3beta,11beta,21-triol-20-one
• CORTICOSTERONE, 3-ALLOTETRAHYDRO-, (3.BETA.)-
• Q27277661
• Allopregnane-3beta,11beta,21-triol-20-one
• 516-16-5
• UNII-F590898GCA
• F590898GCA
• 3beta,11beta,21-Trihydroxy-5alpha-Pregnan-20-one
• 5alpha-Pregnan-20-one, 3beta,11beta,21-trihydroxy-
• 5.ALPHA.-PREGNAN-20-ONE, 3.BETA.,11.BETA.,21-TRIHYDROXY-
• Reichstein's Substance R
• 3.BETA.,5.ALPHA.-TETRAHYDROCORTICOSTERONE
• SCHEMBL751635
• Allocorticosterone, tetrahydro-
• 3β,5α-Tetrahydrocorticosterone

• Inchi： 1S/C21H34O4/c1-20-8-7-13(23)9-12(20)3-4-14-15-5-6-16(18(25)11-22)21(15,2)10-17(24)19(14)20/h12-17,19,22-24H,3-11H2,1-2H3
• InChI Key： RHQQHZQUAMFINJ-UHFFFAOYSA-N
• SMILES： CC12C(C(CO)=O)CCC1C1CCC3C(C1C(O)C2)(C)CCC(O)C3

Computed Properties

• Exact Mass: 350.24570956g/mol
• Monoisotopic Mass: 350.24570956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Melting Point: 202-204°
• Specific Rotation: D +110° (ethanol)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 21-hydroxysteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxysteroids 21-hydroxysteroids